Cas no 102561-41-1 (Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)-)

Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- Properties

Names and Identifiers

• Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)-
• 1-ethyl-2-isocyanato-3-propan-2-ylbenzene
• 1-ethyl-2-isocyanato-3-isopropylbenzene
• 2-Ethyl-6-isopropyl-phenylisocyanate
• Benzene, 1-ethyl-2-isocyanato-3-(1-methylethyl)- (9CI)
• 2-ETHYL-6-ISOPROPYLPHENYL ISOCYANATE, 95 %
• 102561-41-1
• 2-Ethyl-6-isopropylphenyl isocyanate,95 %
• J-000718
• MFCD00037034
• SCHEMBL1456958
• Benzene, 1-ethyl-2-isocyanato-3-(1-methylethyl)-
• TVTUCESWFCLZQK-UHFFFAOYSA-N
• 2-ETHYL-6-ISOPROPYLPHENYL ISOCYANATE, 95 per cent
• 2-Ethyl-6-isopropylphenyl isocyanate
• DTXSID90403021
• 2-Ethyl-6-isopropylphenyl isocyanate, 95%
• +Expand

• InChIKey： TVTUCESWFCLZQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO/c1-4-10-6-5-7-11(9(2)3)12(10)13-8-14/h5-7,9H,4H2,1-3H3
• SMILES： C(C1C=CC=C(C(C)C)C=1N=C=O)C

Computed Properties

• Exact Mass: 189.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 189.115364102g/mol
• Heavy Atom Count: 14
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• LogP: 3.33970
• PSA: 29.43000
• Refractive Index: n20/D 1.523(lit.)
• Boiling Point: 241 °C(lit.)
• Melting Point: 36°C (estimate)
• Flash Point: >230 °F
• Density: 1.011 g/mL at 25 °C(lit.)

Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- Security Information

• WGK Germany：3
• Safety Term：Hazard Codes XnRisk Statements 20/21/22-36/37/38Safety Statements 26-36/37RIDADR UN 2206 6.1/PG 3WGK Germany 3
• Safety Instruction： S26; S36/37
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Risk Phrases： 20/21/22-36/37/38

Benzene,1-ethyl-2-isocyanato-3-(1-methylethyl)- Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%